Cas no 1159815-90-3 (2-BroMo-5-cyclopropylthiazole)

• Product Name: 2-BroMo-5-cyclopropylthiazole
• CAS No: 1159815-90-3
• MF: C₆H₆BrNS
• MW: 204.087539196014
• MDL: MFCD12033477
• CID: 2604003
• PubChem ID: 45788770
• Update Time: 2025-07-21

2-BroMo-5-cyclopropylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-BroMo-5-cyclopropylthiazole
• 2-Bromo-5-cyclopropyl-thiazole
• EN300-1600922
• AKOS015944079
• SCHEMBL14885481
• AS-0771
• SB30914
• CS-0107184
• 2-bromo-5-cyclopropyl-1,3-thiazole
• Thiazole, 2-bromo-5-cyclopropyl-
• MFCD12033477
• 1159815-90-3
• 988-002-6
• JWB81590

• MDL： MFCD12033477
• Inchi： 1S/C6H6BrNS/c7-6-8-3-5(9-6)4-1-2-4/h3-4H,1-2H2
• InChI Key： BZBIQBNTBZVRNM-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C2CC2)S1

Computed Properties

• Exact Mass: 202.94043g/mol
• Monoisotopic Mass: 202.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-BroMo-5-cyclopropylthiazole

Professional Introduction to Compound with CAS No. 1159815-90-3 and Product Name: 2-Bromo-5-cyclopropylthiazole

The compound with the CAS number 1159815-90-3 is identified as 2-Bromo-5-cyclopropylthiazole, a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications.

Thiazole derivatives have long been a focal point in drug discovery due to their structural versatility and ability to interact with various biological targets. The introduction of bromine and cyclopropyl substituents in 2-Bromo-5-cyclopropylthiazole enhances its chemical reactivity, making it a valuable scaffold for the development of novel bioactive molecules. The bromine atom, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions, while the cyclopropyl group contributes to steric and electronic modulation, influencing the compound's pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing heterocyclic scaffolds to improve drug efficacy and reduce off-target effects. 2-Bromo-5-cyclopropylthiazole has been extensively studied in the context of its potential as an intermediate in the synthesis of pharmacologically active agents. Its structural features make it a promising candidate for further derivatization, leading to compounds with enhanced binding affinity and selectivity for specific biological targets.

In the realm of oncology research, thiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The brominated thiazole scaffold, such as 2-Bromo-5-cyclopropylthiazole, has been explored for its ability to disrupt key signaling pathways that are aberrantly activated in tumor cells. Preclinical studies have demonstrated that derivatives of this compound can exhibit potent antiproliferative effects, making them attractive candidates for further development into anticancer therapies.

Beyond oncology, 2-Bromo-5-cyclopropylthiazole has also been investigated for its antimicrobial properties. Thiazole-based compounds are known to interact with bacterial enzymes and cellular processes, leading to their efficacy against a range of pathogens. The presence of both bromine and cyclopropyl substituents may enhance the compound's ability to disrupt bacterial cell walls or inhibit essential metabolic pathways, contributing to its potential as an antimicrobial agent.

The synthesis of 2-Bromo-5-cyclopropylthiazole involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination step is particularly critical, as it introduces the reactive site necessary for subsequent functionalization. The cyclopropyl group is typically incorporated through cyclization reactions, which often require precise control over reaction conditions to ensure high yield and purity.

From a computational chemistry perspective, the molecular structure of 2-Bromo-5-cyclopropylthiazole has been subjected to detailed quantum mechanical calculations to elucidate its electronic properties and potential interactions with biological targets. These studies have provided insights into the compound's binding mode at various receptors, guiding the design of more potent derivatives with improved pharmacological profiles.

The pharmacokinetic behavior of 2-Bromo-5-cyclopropylthiazole has also been a subject of interest. Studies have focused on understanding how the bromine and cyclopropyl substituents influence metabolic stability, solubility, and distribution within biological systems. These findings are crucial for optimizing drug delivery systems and predicting clinical efficacy.

In conclusion, 2-Bromo-5-cyclopropylthiazole (CAS No. 1159815-90-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its role as a key intermediate in drug development underscores its importance in modern medicinal research. As our understanding of biological mechanisms continues to evolve, compounds like 2-Bromo-5-cyclopropylthiazole will remain at the forefront of efforts to discover new treatments for various diseases.